Cas no 877829-63-5 ([(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate)

• Product Name: [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate
• CAS No: 877829-63-5
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5823666
• PubChem ID: 16281887
• Update Time: 2025-06-22

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS016847998
• [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate
• AKOS001220456
• EN300-26686686
• 877829-63-5
• [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 1-benzofuran-2-carboxylate
• Z15841571
• 2-((2-Cyano-3-methylbutan-2-yl)amino)-2-oxoethyl benzofuran-2-carboxylate
• starbld0006395
• [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate

• Inchi： 1S/C17H18N2O4/c1-11(2)17(3,10-18)19-15(20)9-22-16(21)14-8-12-6-4-5-7-13(12)23-14/h4-8,11H,9H2,1-3H3,(H,19,20)
• InChI Key： FAWHFYAZKOXRET-UHFFFAOYSA-N
• SMILES： O(C(C1=CC2C=CC=CC=2O1)=O)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.3Ų

Additional information on [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 877829-63-5, known as [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced chemical systems. In this article, we will delve into its structural properties, synthesis methods, and recent research findings to provide a comprehensive understanding of its significance.

Structural Analysis and Key Features

The molecular structure of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate is characterized by a complex arrangement of functional groups. The benzofuran moiety forms the core of the molecule, contributing to its aromatic stability and potential for conjugation. Attached to this core is a carbamoyl group, which introduces hydrogen bonding capabilities and enhances the compound's solubility in polar solvents. Furthermore, the presence of a cyano group within the structure imparts electron-withdrawing effects, which can influence the compound's reactivity and electronic properties.

Recent studies have highlighted the importance of such structural features in determining the compound's behavior in various chemical environments. For instance, researchers have explored how the benzofuran ring can act as a scaffold for attaching other functional groups, enabling the creation of more complex molecules with tailored properties. This makes [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate a valuable building block in organic synthesis.

Synthesis and Characterization

The synthesis of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate involves a multi-step process that combines principles from both organic and polymer chemistry. Key steps include the preparation of intermediate compounds such as cyano-containing alkanes and their subsequent reaction with benzofuran derivatives under controlled conditions. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the purity and structure of the final product.

Recent advancements in catalytic processes have further optimized the synthesis pathway for this compound. For example, the use of transition metal catalysts has been shown to significantly improve reaction yields while reducing production costs. These developments underscore the compound's potential for large-scale manufacturing in industries ranging from pharmaceuticals to advanced materials.

Applications in Research and Industry

Due to its unique combination of functional groups, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate has found applications in several cutting-edge research areas. In materials science, it has been utilized as a precursor for synthesizing novel polymers with enhanced mechanical and thermal properties. Its ability to form stable cross-links makes it particularly useful in applications requiring high durability and resistance to environmental factors.

In the pharmaceutical sector, this compound has been explored as a potential drug delivery agent. Its amphiphilic nature allows it to interact with both hydrophilic and hydrophobic environments, making it an ideal candidate for targeted drug delivery systems. Recent studies have demonstrated its effectiveness in encapsulating hydrophobic drugs while maintaining controlled release profiles.

Additionally, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate has shown promise in electronic applications. Its conjugated system enables efficient charge transport properties, which are critical for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are actively investigating how modifications to its structure can further enhance these properties for next-generation electronic devices.

Safety Considerations and Regulatory Compliance

While [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate exhibits remarkable versatility across various applications, it is essential to address safety considerations during its handling and use. Proper personal protective equipment (PPE) should be worn when working with this compound to minimize exposure risks. Storage conditions should also be carefully monitored to prevent degradation or contamination.

In terms of regulatory compliance, this compound must adhere to established guidelines for chemical handling and disposal. Environmental impact assessments are recommended before large-scale production or use to ensure sustainability practices are upheld throughout its lifecycle.

Conclusion

In summary, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzofuran-2-carboxylate, with CAS No. 877829-63-5, represents a significant advancement in modern organic chemistry. Its unique structural features, versatile synthesis methods, and diverse applications make it a valuable asset across multiple industries. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping future innovations in materials science and beyond.